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Compound of Interest

Compound Name: 14-Bromo-1-tetradecanol

Cat. No.: B1271965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
14-Bromo-1-tetradecanol is a long-chain bifunctional organic molecule featuring a terminal

hydroxyl group and a terminal bromine atom. This structure makes it a versatile intermediate in

organic synthesis, with potential applications in the development of novel therapeutic agents

and materials. While detailed experimental studies on this specific compound are limited in

publicly accessible literature, this guide consolidates available data and provides a framework

for its potential applications based on the reactivity of its functional groups and the biological

activities of related long-chain alcohols and haloalkanes.

Chemical and Physical Properties
14-Bromo-1-tetradecanol is a solid at room temperature with a molecular formula of

C₁₄H₂₉BrO.[1][2] Its bifunctional nature, possessing both a nucleophilic hydroxyl group and an

electrophilic carbon-bromine bond, dictates its chemical reactivity.[3] The long fourteen-carbon

chain imparts significant lipophilicity to the molecule.

Table 1: Physicochemical Properties of 14-Bromo-1-tetradecanol
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Property Value Source

CAS Number 72995-94-9 [1][2]

Molecular Formula C₁₄H₂₉BrO [1][2]

Molecular Weight 293.28 g/mol [1][2]

Appearance White to Yellow Solid [4]

Purity ≥95% [2]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
[4]

Note: Experimental physical properties such as melting point, boiling point, and solubility are

not readily available in the cited literature.

Synthesis
While a specific, detailed experimental protocol for the synthesis of 14-Bromo-1-tetradecanol
is not explicitly described in the reviewed literature, a plausible synthetic route can be inferred

from standard organic chemistry principles and synthesis of similar compounds. The most

direct approach would involve the selective monobromination of 1,14-tetradecanediol.

Hypothetical Synthetic Workflow:

1,14-Tetradecanediol Selective Monobromination
HBr or PBr3 (controlled stoichiometry)

14-Bromo-1-tetradecanol Purification
Chromatography

Characterization
NMR, MS, IR

Click to download full resolution via product page

Caption: Hypothetical workflow for the synthesis of 14-Bromo-1-tetradecanol.

Experimental Protocol (Hypothetical):

A detailed protocol would need to be developed and optimized. Key considerations would

include:
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Reactant Stoichiometry: Careful control of the brominating agent (e.g., HBr or PBr₃) to favor

monosubstitution over the formation of 1,14-dibromotetradecane.

Reaction Conditions: Optimization of temperature, reaction time, and solvent to maximize the

yield of the desired product.

Purification: The final product would likely require purification from unreacted starting

material and di-substituted byproducts, for which column chromatography would be a

suitable method.

Characterization: Confirmation of the structure would be essential using techniques such as

¹H NMR, ¹³C NMR, mass spectrometry, and infrared spectroscopy.

Potential Applications in Drug Development and
Research
The unique structure of 14-Bromo-1-tetradecanol makes it an interesting building block for the

synthesis of more complex molecules with potential biological activity.

Precursor for Neuronal Growth Stimulators
There is an indication that 14-Bromo-1-tetradecanol can be used to synthesize cyclohexenoic

long-chain fatty alcohols, which have been investigated as potential neuronal growth

stimulators.[5] Long-chain fatty alcohols themselves have been shown to possess neurotrophic

activity.

Conceptual Synthesis and Action Pathway:

Synthesis Potential Biological Action

14-Bromo-1-tetradecanol Alkylation of Cyclohexenone Derivative Cyclohexenoic Long-Chain Fatty Alcohol Neuronal Cells
Interaction

Activation of Signaling Pathways
e.g., ERK pathway

Neurite Outgrowth
Promotes
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Caption: Conceptual pathway from 14-Bromo-1-tetradecanol to a potential neuronal growth

stimulator.

Potential as a Cytochrome P450 Inhibitor
Long-chain haloalkanes are known to interact with cytochrome P450 (CYP) enzymes.[6][7] The

metabolism of these compounds by CYPs can lead to the formation of reactive intermediates

that may inhibit the enzyme. While no specific studies on 14-Bromo-1-tetradecanol have been

found, its structure suggests it could be a substrate and potential inhibitor of certain CYP

isoforms.

Hypothetical Mechanism of CYP450 Inhibition:

14-Bromo-1-tetradecanol

CYP450 Active Site

Binding

Metabolism Inhibition

Reactive Intermediate

e.g., radical formation

Covalent modification or tight binding

Click to download full resolution via product page

Caption: Hypothetical mechanism of cytochrome P450 inhibition by 14-Bromo-1-tetradecanol.

Safety and Handling
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Based on GHS classifications for similar compounds, 14-Bromo-1-tetradecanol is expected to

be a skin and eye irritant.[1] Appropriate personal protective equipment, including gloves,

safety glasses, and a lab coat, should be worn when handling this compound. All work should

be conducted in a well-ventilated fume hood. For detailed safety information, consult the Safety

Data Sheet (SDS) from the supplier.

Conclusion and Future Directions
14-Bromo-1-tetradecanol is a commercially available bifunctional molecule with clear potential

as a synthetic intermediate. While current literature lacks detailed studies on its specific

synthesis and biological activities, its structural features suggest promising avenues for

research, particularly in the fields of neuropharmacology and drug metabolism. Future work

should focus on developing and publishing a robust synthetic protocol, comprehensive

characterization of its physicochemical properties, and in-vitro and in-vivo studies to validate its

potential as a precursor for neuronal growth stimulators and as a modulator of cytochrome

P450 activity. Such studies would be invaluable to the scientific community and could pave the

way for its use in drug discovery and development programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/24501011/
https://pubmed.ncbi.nlm.nih.gov/24501011/
https://www.benchchem.com/product/b1271965#14-bromo-1-tetradecanol-cas-number-72995-94-9
https://www.benchchem.com/product/b1271965#14-bromo-1-tetradecanol-cas-number-72995-94-9
https://www.benchchem.com/product/b1271965#14-bromo-1-tetradecanol-cas-number-72995-94-9
https://www.benchchem.com/product/b1271965#14-bromo-1-tetradecanol-cas-number-72995-94-9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1271965?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

